Cas no 1339645-74-7 (5-Chloro-3-(propan-2-yl)pyridin-2-amine)

• Product Name: 5-Chloro-3-(propan-2-yl)pyridin-2-amine
• CAS No: 1339645-74-7
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD19659425
• CID: 5617721
• PubChem ID: 58751475
• Update Time: 2025-10-29

5-Chloro-3-(propan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Z1197892620
• AKOS013453248
• 5-chloro-3-(propan-2-yl)pyridin-2-amine
• EN300-2967088
• 1339645-74-7
• SCHEMBL23434930
• CS-0244921
• 2-Pyridinamine, 5-chloro-3-(1-methylethyl)-
• 5-Chloro-3-(propan-2-yl)pyridin-2-amine

• MDL： MFCD19659425
• Inchi： 1S/C8H11ClN2/c1-5(2)7-3-6(9)4-11-8(7)10/h3-5H,1-2H3,(H2,10,11)
• InChI Key： LUDLKTOMAGJVRK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C)C)N

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 266.3±35.0 °C(Predicted)
• pka: 4.85±0.49(Predicted)

Additional information on 5-Chloro-3-(propan-2-yl)pyridin-2-amine

5-Chloro-3-(propan-2-yl)pyridin-2-amine: A Comprehensive Overview

The compound 5-Chloro-3-(propan-2-yl)pyridin-2-amine, also known by its CAS number CAS No. 1339645747, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of 5-Chloro substituent on the pyridine ring, combined with the propan-2-yl group at position 3, creates a molecule with intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of the amine group at position 2 in this compound adds to its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the synthesis of bioactive compounds, such as antitumor agents and antimicrobial agents, demonstrating its potential in medicinal chemistry.

The synthesis of 5-Chloro-3-(propan-2-y)pyridin-2-amines involves a series of carefully designed reactions. One notable approach involves the substitution of chloropyridines with appropriate nucleophiles under specific conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to coordinate with metal ions has led to investigations into its use in metalloorganic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

The biological activity of this compound is another area of active research. Studies have demonstrated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. Additionally, its interaction with bacterial enzymes has been explored, indicating possible antibacterial properties.

To ensure safe handling and use, comprehensive toxicological studies have been conducted on this compound. These studies have provided insights into its acute and chronic toxicity profiles, helping to establish guidelines for its use in industrial and pharmaceutical settings.

In conclusion, CAS No. 1339645747, or 5-Chloro-3-(propan-2-y)< strong>pyridin strong>-< strong>2-amines strong>, is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it a valuable tool for researchers in organic synthesis, drug discovery, and materials science.